Cas no 2592-28-1 (Benzenamine,4-[2-(4-methoxyphenyl)diazenyl]-)

• Product Name: Benzenamine,4-[2-(4-methoxyphenyl)diazenyl]-
• CAS No: 2592-28-1
• MF: C₁₃H₁₃N₃O
• MW: 227.261822462082
• CID: 267244
• PubChem ID: 17430
• Update Time: 2025-04-19

Benzenamine,4-[2-(4-methoxyphenyl)diazenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,4-[2-(4-methoxyphenyl)diazenyl]-
• 4-[(4-methoxyphenyl)diazenyl]aniline
• DTXSID801038808
• monomethoxy-4-aminoazobenzene
• SCHEMBL11153232
• 4-((4-Methoxyphenyl)diazenyl)aniline
• BRN 0747702
• starbld0048808
• 2592-28-1
• 3-16-00-00363 (Beilstein Handbook Reference)
• Benzenamine, 4-[2-(4-methoxyphenyl)diazenyl]-
• 4-amino-4'-methoxyazobenzene
• SCHEMBL7067347
• SCHEMBL14845759
• p-((p-Methoxyphenyl)azo)aniline
• ISTLPRFJQOIQMU-UHFFFAOYSA-N
• ANILINE, p-((p-METHOXYPHENYL)AZO)-

• Inchi： 1S/C13H13N3O/c1-17-13-8-6-12(7-9-13)16-15-11-4-2-10(14)3-5-11/h2-9H,14H2,1H3/b16-15+
• InChI Key： ISTLPRFJQOIQMU-FOCLMDBBSA-N
• SMILES： O(C)C1C=CC(=CC=1)/N=N/C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 227.10599
• Monoisotopic Mass: 227.105862
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 60

Experimental Properties

• Density: 1.0671 (rough estimate)
• Boiling Point: 336.78°C (rough estimate)
• Flash Point: 198.1°C
• Refractive Index: 1.5500 (estimate)
• PSA: 59.97